Cas no 1428119-34-9 ((E)-2-Cyano-3-(3-cyano-4-fluorophenyl)-N-(2,4-dichlorophenyl)prop-2-enamide)

• Product Name: (E)-2-Cyano-3-(3-cyano-4-fluorophenyl)-N-(2,4-dichlorophenyl)prop-2-enamide
• CAS No: 1428119-34-9
• MF: C₁₇H₈Cl₂FN₃O
• MW: 360.169324874878
• CID: 5863691
• PubChem ID: 97992917
• Update Time: 2025-10-30

(E)-2-Cyano-3-(3-cyano-4-fluorophenyl)-N-(2,4-dichlorophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26587709
• 2-cyano-3-(3-cyano-4-fluorophenyl)-N-(2,4-dichlorophenyl)prop-2-enamide
• (E)-2-Cyano-3-(3-cyano-4-fluorophenyl)-N-(2,4-dichlorophenyl)prop-2-enamide
• 1428119-34-9
• Z1518602882

• Inchi： 1S/C17H8Cl2FN3O/c18-13-2-4-16(14(19)7-13)23-17(24)12(9-22)6-10-1-3-15(20)11(5-10)8-21/h1-7H,(H,23,24)/b12-6+
• InChI Key： MNKLXVPGSKBNRR-WUXMJOGZSA-N
• SMILES： ClC1C=C(C=CC=1NC(/C(/C#N)=C/C1C=CC(=C(C#N)C=1)F)=O)Cl

Computed Properties

• Exact Mass: 359.0028454g/mol
• Monoisotopic Mass: 359.0028454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 76.7Ų

Additional information on (E)-2-Cyano-3-(3-cyano-4-fluorophenyl)-N-(2,4-dichlorophenyl)prop-2-enamide

(E)-2-Cyano-3-(3-cyano-4-fluorophenyl)-N-(2,4-dichlorophenyl)prop-2-enamide (CAS No. 1428119-34-9)

(E)-2-Cyano-3-(3-cyano-4-fluorophenyl)-N-(2,4-dichlorophenyl)prop-2-enamide (CAS No. 1428119-34-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of cyanoguanidines and is characterized by its unique structural features, including a cyano group, a fluorinated phenyl ring, and a dichlorophenyl substituent. These structural elements contribute to its distinct chemical and biological properties, making it a valuable candidate for various drug development programs.

The synthesis of (E)-2-Cyano-3-(3-cyano-4-fluorophenyl)-N-(2,4-dichlorophenyl)prop-2-enamide typically involves multi-step reactions, including the condensation of appropriate nitriles and amides. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, facilitating its evaluation in preclinical and clinical settings. The compound's cyano groups are particularly noteworthy as they can enhance the molecule's stability and bioavailability, which are crucial factors in drug design.

In terms of biological activity, (E)-2-Cyano-3-(3-cyano-4-fluorophenyl)-N-(2,4-dichlorophenyl)prop-2-enamide has been studied for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway. This pathway is known to play a critical role in cell proliferation, survival, and metastasis.

Furthermore, (E)-2-Cyano-3-(3-cyano-4-fluorophenyl)-N-(2,4-dichlorophenyl)prop-2-enamide has shown promise in the treatment of inflammatory diseases. In vitro and in vivo studies have indicated that this compound possesses potent anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a potential therapeutic option for conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (E)-2-Cyano-3-(3-cyano-4-fluorophenyl)-N-(2,4-dichlorophenyl)prop-2-enamide has also been extensively investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound's high lipophilicity allows it to cross biological membranes efficiently, while its metabolic stability ensures prolonged therapeutic effects. These characteristics make it an attractive candidate for further development as an oral or injectable medication.

In addition to its therapeutic potential, (E)-2-Cyano-3-(3-cyano-4-fluorophenyl)-N-(2,4-dichlorophenyl)prop-2-enamide has been explored for its use in diagnostic imaging. The presence of the fluorine atom in the molecule makes it suitable for positron emission tomography (PET) imaging studies. Researchers have utilized this compound as a tracer to visualize tumor metabolism and assess treatment response in preclinical models. This application could provide valuable insights into disease progression and guide personalized treatment strategies.

The safety profile of (E)-2-Cyano-3-(3-cyano-4-fluorophenyl)-N-(2,4-dichlorophenyl)prop-2-enamide has been evaluated through extensive toxicological studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses with minimal adverse effects. However, as with any new drug candidate, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, (E)-2-Cyano-3-(3-cyano-4-fluorophenyl)-N-(2,4-dichlorophenyl)prop-2-enamide (CAS No. 1428119-34-9) represents a promising compound with diverse applications in medicine. Its unique chemical structure confers multiple beneficial properties that make it a valuable candidate for drug development. Ongoing research continues to explore its full potential in various therapeutic areas, including oncology and inflammatory diseases. As more data becomes available from clinical trials, this compound may pave the way for innovative treatments that improve patient outcomes.